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Compound of Interest

Compound Name: 2-Bromo-3-chlorophenol

Cat. No.: B1280867

Essential Safety and Handling Guide for 2-
Bromo-3-chlorophenol

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 2-Bromo-3-chlorophenol, tailored for researchers, scientists, and drug development
professionals. Adherence to these guidelines is paramount for ensuring a safe laboratory
environment.

Chemical Identifier:

Name: 2-Bromo-3-chlorophenol

CAS Number: 855836-62-3[1][2]

Molecular Formula: CeH4BrCIO[1][2]

Molecular Weight: 207.45 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-3-chlorophenol is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] A
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stringent personal protective equipment protocol is therefore mandatory.

Quantitative Data Summary

Hazard Classification Category GHS Hazard Statement
Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]
Serious eye damage/eye H319: Causes serious eye
o Category 2A o
irritation irritation[1]
Specific target organ toxicity, H335: May cause respiratory

) Category 3 o
single exposure irritation[1]

Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-chlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Face
Shield

Goggles should provide a
complete seal around the
eyes. A face shield is
necessary to protect against
splashes.[3][4]

Hands

Chemical-Resistant Gloves

For incidental contact, double-
layered nitrile gloves are
recommended. For direct
handling or risk of splashes,
heavy-duty neoprene or butyl
rubber gloves should be worn.
[3][4] Gloves must be changed
immediately if contaminated.

Body

Chemical-Resistant Laboratory
Coat

A long-sleeved, fully buttoned
lab coat made of a material
appropriate for handling
corrosive and toxic substances
is required.[3]

Respiratory

Air-Purifying Respirator

Work should be conducted in a
well-ventilated area, preferably
a chemical fume hood.[5][6][7]
If a fume hood is not available,
a NIOSH-approved respirator
with an appropriate cartridge
should be used.[8]

Experimental Protocol: Safe Handling and Use

Preparation and Engineering Controls:

o Ensure a certified and functioning chemical fume hood is available before starting work.
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» Designate a specific area within the fume hood for handling 2-Bromo-3-chlorophenol to
contain potential contamination.

o Assemble all necessary equipment and reagents within the fume hood prior to introducing
the chemical.

» Confirm that the nearest emergency shower and eyewash station are unobstructed and
operational.[3][9]

Handling the Compound:

o Carefully weigh and transfer the solid compound within the fume hood to minimize dust
generation.

e When creating a solution, slowly add the 2-Bromo-3-chlorophenol to the solvent to prevent
splashing.[3]

o Keep all containers with the compound tightly sealed when not in use.[6][10]
Post-Handling:

o Decontaminate all surfaces within the fume hood that may have come into contact with the
chemical.

o Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.
Gloves should be removed last, followed by thorough hand washing with soap and water.[3]

Emergency Procedures

Skin Contact:

o Immediately remove all contaminated clothing.[10]

e Flush the affected skin with copious amounts of water for at least 15 minutes.[11]

» Seek medical attention if skin irritation persists.[10]

Eye Contact:
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o Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash
station, holding the eyelids open.[10][11]

» Remove contact lenses if present and easy to do so.[10]
e Seek immediate medical attention.[10][11]

Inhalation:

» Move the affected person to fresh air.[10]

e If breathing is difficult, administer oxygen.

o Seek immediate medical attention.[10]

Ingestion:

e Do NOT induce vomiting.

« If the person is conscious, rinse their mouth with water.
o Seek immediate medical attention.[12]

Spill and Disposal Plan

Spill Response:

Evacuate all nonessential personnel from the spill area.

o If the spilled material is flammable, turn off all ignition sources.[13]
e Ventilate the area.

o Wear appropriate PPE as detailed above.

» For small spills, absorb the material with an inert absorbent such as sand, silica gel, or
vermiculite.[14]
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o Collect the absorbed material and place it into a sealed, clearly labeled hazardous waste
container for disposal.[6][14]

o For large spills, contact your institution's environmental health and safety department
immediately.[15]

Waste Disposal:

» All solid waste contaminated with 2-Bromo-3-chlorophenol (e.g., gloves, paper towels,
absorbent material) must be collected in a designated, sealed, and clearly labeled hazardous
waste container.[3]

 Liquid waste containing 2-Bromo-3-chlorophenol should be collected in a separate, sealed,
and labeled hazardous waste container for halogenated organic compounds.[3]

o Dispose of all waste in accordance with local, state, and federal regulations.[6][10] Do not
pour down the drain.[6][14]

Workflow for Chemical Spill Response
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Immediate Actions

Chemical Spill Occurs

Alert others in the area

Evacuate non-essential personnel

Assess the spill size
(Small vs. Large)

Small Spill Large Spill

Small Spill Response arge Spill Response

Don appropriate PPE Isolate the area

Contain the spill with Contact Environmental

inert absorbent material

Health & Safety

Await instructions from
trained responders

Collect absorbed material
into a labeled waste container

Decontaminate the spill area

Dispose of waste
according to regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a 2-Bromo-3-chlorophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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